Cas no 2640976-20-9 (1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol)

• Product Name: 1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol
• CAS No: 2640976-20-9
• MF: C₁₅H₁₅N₃OS
• MW: 285.364101648331
• CID: 5319492
• PubChem ID: 155801068
• Update Time: 2025-10-31

1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS040719602
• 2640976-20-9
• F6724-1652
• 1-phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol
• 1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol

• Inchi： 1S/C15H15N3OS/c19-13(11-4-2-1-3-5-11)6-9-17-15-18-12-10-16-8-7-14(12)20-15/h1-5,7-8,10,13,19H,6,9H2,(H,17,18)
• InChI Key： RPNPUAPBYWCLPP-UHFFFAOYSA-N
• SMILES： S1C2C=CN=CC=2N=C1NCCC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 285.09358328g/mol
• Monoisotopic Mass: 285.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol

Comprehensive Overview of 1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol (CAS No. 2640976-20-9)

1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol, with the CAS number 2640976-20-9, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique thiazolo[4,5-c]pyridine core, which is known for its potential in drug discovery due to its structural similarity to bioactive heterocycles. Researchers are particularly interested in its amino-propanol side chain, which may enhance binding affinity to biological targets. The phenyl group further contributes to its lipophilicity, making it a candidate for CNS-targeting therapeutics.

In recent years, the demand for novel heterocyclic compounds like 1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol has surged, driven by advancements in precision medicine and AI-driven drug design. Searches for "thiazolo[4,5-c]pyridine derivatives" and "CAS 2640976-20-9 applications" have spiked, reflecting its relevance in kinase inhibition and neurodegenerative disease research. Its structural complexity aligns with trends in fragment-based drug discovery, where modular scaffolds are prioritized for optimized pharmacokinetics.

The synthesis of 1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol typically involves multi-step reactions, including amide coupling and cyclization strategies. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a common query among chemists searching for "CAS 2640976-20-9 characterization methods." Its logP and solubility profiles suggest potential for blood-brain barrier penetration, a hot topic in neurological drug development forums.

From a commercial perspective, suppliers often highlight 2640976-20-9 as a high-purity reference standard for academic and industrial labs. Discussions on platforms like ResearchGate frequently address its stability under various storage conditions, another SEO-optimized subtopic. Notably, its mechanism of action remains under investigation, with hypotheses linking it to G-protein-coupled receptor (GPCR) modulation—a trending subject in pharmacology circles.

Environmental and regulatory considerations for 1-Phenyl-3-({[1,3]thiazolo[4,5-c]pyridin-2-yl}amino)propan-1-ol are also pertinent. While not classified as hazardous, its biodegradability and ecotoxicity data are scarce, prompting searches like "2640976-20-9 environmental impact." This gap underscores the need for sustainable green chemistry approaches in its production, aligning with global ESG (Environmental, Social, and Governance) trends.

In conclusion, CAS 2640976-20-9 exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its versatility in medicinal chemistry applications, coupled with unanswered research questions, ensures its continued prominence in scientific literature and patent filings. For researchers exploring structure-activity relationships (SAR) or drug repurposing, this compound offers a compelling case study in modern small-molecule discovery.